2-Hydroxy-6-(methylthio)benzonitrile

• Molecular Formula: C8H7NOS
• Molecular Weight: 165.21 g/mol
• IUPAC Name: 2-hydroxy-6-methylsulfanylbenzonitrile
• InChI: InChI=1S/C8H7NOS/c1-11-8-4-2-3-7(10)6(8)5-9/h2-4,10H,1H3
• InChI Key: SVZSYGSJWVLYIZ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1C#N)O

Description

2-Hydroxy-6-(methylthio)benzonitrile (CAS: 73289-66-4) is a benzonitrile derivative characterized by a hydroxyl (-OH) group at position 2 and a methylthio (-SCH₃) group at position 6 on the aromatic ring. Its molecular formula is C₈H₇NOS, with a molecular weight of 165.21 g/mol (calculated). The compound’s structure is critical for its physicochemical properties, including solubility and reactivity, which influence its applications in pharmaceuticals, agrochemicals, and organic synthesis.

Synthetic routes for related benzonitrile derivatives often involve nucleophilic substitution or coupling reactions. For instance, 4-(methylthio)benzonitrile serves as a precursor in synthesizing pyrimidine derivatives, as noted in the preparation of 4,6-dichloro-2-(4-methylsulfonylphenyl)pyrimidine .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Hydroxy-6-(methylthio)benzonitrile can be achieved through several methods. One common approach involves the reaction of 2-hydroxybenzonitrile with methylthiol in the presence of a suitable catalyst. The reaction typically occurs under mild conditions, with the temperature maintained around 100-120°C. The use of a base, such as sodium hydroxide, can facilitate the reaction by deprotonating the hydroxyl group, making it more reactive towards nucleophilic substitution.

Industrial Production Methods

In an industrial setting, the production of 2-Hydroxy-6-(methylthio)benzonitrile may involve continuous flow reactors to ensure consistent quality and yield. The process may also incorporate green chemistry principles, such as the use of ionic liquids as solvents and catalysts, to minimize environmental impact .

Chemical Reactions Analysis

Types of Reactions

2-Hydroxy-6-(methylthio)benzonitrile can undergo various chemical reactions, including:

Oxidation: The methylthio group can be oxidized to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The nitrile group can be reduced to an amine using reducing agents such as lithium aluminum hydride.

Substitution: The hydroxyl group can participate in nucleophilic substitution reactions, where it can be replaced by other nucleophiles like halides or amines.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid, and other peroxides.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Halides, amines, and other nucleophiles.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of primary amines.

Substitution: Formation of substituted benzonitriles with various functional groups.

Scientific Research Applications

2-Hydroxy-6-(methylthio)benzonitrile has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound for the development of new pharmaceuticals.

Industry: Utilized in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-Hydroxy-6-(methylthio)benzonitrile depends on its specific application. In biological systems, it may interact with various molecular targets, such as enzymes or receptors, to exert its effects. For example, the compound’s hydroxyl and methylthio groups can form hydrogen bonds and hydrophobic interactions with target proteins, influencing their activity and function.

Comparison with Similar Compounds

Structural and Functional Group Variations

The table below highlights key structural analogs of 2-Hydroxy-6-(methylthio)benzonitrile, emphasizing substituent differences and their implications:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Features/Applications
2-Hydroxy-6-methylbenzonitrile	-OH (2), -CH₃ (6)	C₈H₇NO	133.15	Intermediate in UV stabilizers
2-Hydroxy-4-methoxybenzonitrile	-OH (2), -OCH₃ (4)	C₈H₇NO₂	149.15	Higher polarity due to methoxy group
2-Fluoro-6-[4-(methylthio)phenoxy]benzonitrile	-F (2), -O-C₆H₄-SCH₃ (6)	C₁₄H₁₀FNOS	259.30	Enhanced steric bulk; potential pharmaceutical use
2-Chloro-6-methylbenzonitrile	-Cl (2), -CH₃ (6)	C₈H₆ClN	151.60	Halogenated analog; agrochemical intermediate
2-Cyano-6-hydroxybenzothiazole	Benzothiazole ring with -CN (2), -OH (6)	C₈H₄N₂OS	176.19	Heterocyclic variant; photostabilizer applications

Physicochemical and Reactivity Differences

• Hydrogen Bonding : The hydroxyl group in 2-Hydroxy-6-(methylthio)benzonitrile enables hydrogen bonding, affecting solubility in polar solvents. In contrast, methoxy or methylthio groups reduce polarity .
• Electron-Withdrawing Effects : The -CN group in all analogs stabilizes the aromatic ring via electron withdrawal. Fluorine or chlorine substituents further enhance this effect, influencing reaction pathways in cross-coupling reactions .